4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine

• IUPAC Name: 4-(2-ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine
• InChI: InChI=1S/C15H21NO3S/c1-4-20(17,18)10-9-16-11-13-7-5-6-8-14(13)19-15(2,3)12-16/h4-8H,1,9-12H2,2-3H3
• InChI Key: BMWLXUVQBOIBGR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC2=CC=CC=C2O1)CCS(=O)(=O)C=C)C
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol

Description

4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine, also known as DBZ, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is of great interest due to its unique chemical structure and potential applications in a variety of fields, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine binds to the active site of γ-secretase and inhibits its activity, leading to the accumulation of Notch intracellular domain and subsequent downstream effects on gene expression and cell fate. This mechanism of action has been extensively studied and validated in numerous in vitro and in vivo models.
Biochemical and Physiological Effects:
4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine has been shown to have a variety of biochemical and physiological effects, including the inhibition of Notch signaling, the induction of apoptosis in cancer cells, and the promotion of neuronal differentiation. 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine has also been shown to have potential therapeutic applications in the treatment of Alzheimer's disease and cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine in lab experiments is its selectivity for γ-secretase and its ability to inhibit Notch signaling. However, 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine, including the development of more potent and selective inhibitors of γ-secretase, the investigation of the role of Notch signaling in various disease states, and the exploration of the potential therapeutic applications of 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine in the treatment of Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine and its potential limitations as a chemical probe.

Synthesis Methods

4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine can be synthesized through a multi-step process involving the reaction of 2-amino-2-methyl-1-propanol with ethyl vinyl sulfone, followed by the reaction of the resulting product with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The final product is then purified through recrystallization to obtain pure 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine.

Scientific Research Applications

4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine has been studied for its potential use as a chemical probe to investigate the function of Notch signaling, a key pathway involved in cell differentiation and development. 4-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3,5-dihydro-1,4-benzoxazepine has been shown to selectively inhibit the activity of γ-secretase, an enzyme involved in the cleavage of Notch receptors, leading to the accumulation of Notch intracellular domain and subsequent downstream effects on gene expression and cell fate.